Cas no 34165-08-7 (5-Methyl-3-nitroimidazo1,2-apyridine)

5-Methyl-3-nitroimidazo1,2-apyridine structure
34165-08-7 structure
Product Name:5-Methyl-3-nitroimidazo1,2-apyridine
CAS No:34165-08-7
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD01466285
CID:54202
PubChem ID:327956
Update Time:2025-04-18

5-Methyl-3-nitroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-3-nitroimidazo[1,2-a]pyridine
    • 3-nitro-5-methylimidazo[1,2-a]pyridine
    • 5-methyl-3-nitro-imidazo[1,2-a]pyridine
    • AC1L71KT
    • AC1Q2NWG
    • AL-182
    • NSC305204
    • DS-5355
    • 34165-08-7
    • AKOS016012466
    • NSC-305204
    • NSC 305204
    • 5-Methyl-3-nitroimidazo(1,2-a)pyridine
    • CS-0318044
    • DTXSID00316597
    • AL-182/11877001
    • DB-333111
    • 5-Methyl-3-nitroimidazo1,2-apyridine
    • MDL: MFCD01466285
    • Inchi: 1S/C8H7N3O2/c1-6-3-2-4-7-9-5-8(10(6)7)11(12)13/h2-5H,1H3
    • InChI Key: OGZKKWYLIWRTHQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=C2C=CC=C(C)N21)=O

Computed Properties

  • Exact Mass: 177.05391
  • Monoisotopic Mass: 177.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.42
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.676
  • PSA: 60.44
  • LogP: 2.07410

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